Cas no 1214031-03-4 (2-Amino-N-tert-butylpropanamide Hydrochloride)

• Product Name: 2-Amino-N-tert-butylpropanamide Hydrochloride
• CAS No: 1214031-03-4
• MF: C₇H₁₇ClN₂O
• MW: 180.675680875778
• CID: 1072331
• PubChem ID: 45792371
• Update Time: 2025-05-26

2-Amino-N-tert-butylpropanamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-(tert-butyl)propanamide hydrochloride
• A926214
• 2-amino-N-tert-butylpropanamide hydrochloride
• 2-amino-N-tert-butylpropanamide;hydrochloride
• 1214031-03-4
• AKOS015847472
• 2-AMINO-N-(TERT-BUTYL)PROPANAMIDEHYDROCHLORIDE
• EN300-54706
• G42035
• Z823287448
• CS-0251421
• 2-Amino-N-tert-butylpropanamide Hydrochloride

• MDL： MFCD13196116
• Inchi： 1S/C7H16N2O.ClH/c1-5(8)6(10)9-7(2,3)4;/h5H,8H2,1-4H3,(H,9,10);1H
• InChI Key： SNGPSZNTJXDBJM-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(C)N)NC(C)(C)C

Computed Properties

• Exact Mass: 180.1029409g/mol
• Monoisotopic Mass: 180.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

2-Amino-N-tert-butylpropanamide Hydrochloride Security Information

• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-N-tert-butylpropanamide Hydrochloride

Recent Advances in the Study of 2-Amino-N-tert-butylpropanamide Hydrochloride (CAS: 1214031-03-4)

2-Amino-N-tert-butylpropanamide Hydrochloride (CAS: 1214031-03-4) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a building block for novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

A recent study published in the Journal of Medicinal Chemistry investigated the synthesis and characterization of 2-Amino-N-tert-butylpropanamide Hydrochloride. The researchers utilized a multi-step synthetic route to achieve high purity and yield, emphasizing the compound's stability under various conditions. The study also highlighted its role as a key intermediate in the synthesis of more complex molecules with potential pharmacological activity.

In another study, researchers explored the biological activity of 2-Amino-N-tert-butylpropanamide Hydrochloride in vitro. The compound demonstrated moderate inhibitory effects on certain enzymes implicated in neurodegenerative diseases. These findings suggest its potential utility in developing treatments for conditions such as Alzheimer's and Parkinson's disease, although further in vivo studies are required to confirm these effects.

Additionally, a patent application filed in 2023 describes the use of 2-Amino-N-tert-butylpropanamide Hydrochloride in combination with other compounds to enhance drug delivery systems. The patent highlights the compound's ability to improve the solubility and bioavailability of poorly water-soluble drugs, which could revolutionize oral drug formulations.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of 2-Amino-N-tert-butylpropanamide Hydrochloride. Current research is focused on optimizing synthetic protocols and exploring its mechanism of action in greater detail. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 2-Amino-N-tert-butylpropanamide Hydrochloride (CAS: 1214031-03-4) represents a versatile compound with significant potential in drug discovery and development. Ongoing research continues to uncover new applications and refine its synthesis, paving the way for future therapeutic innovations.